Cas no 2165070-03-9 (1-[4-(2-Thiazolyl)-1-piperidinyl]-2-propen-1-one)

• Product Name: 1-[4-(2-Thiazolyl)-1-piperidinyl]-2-propen-1-one
• CAS No: 2165070-03-9
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 5408425
• Update Time: 2025-06-12

1-[4-(2-Thiazolyl)-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-Thiazolyl)-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C11H14N2OS/c1-2-10(14)13-6-3-9(4-7-13)11-12-5-8-15-11/h2,5,8-9H,1,3-4,6-7H2
• InChI Key： KNUPXYTWHVGRBC-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NC=CS2)CC1)(=O)C=C

Experimental Properties

• Density: 1.187±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.6±34.0 °C(Predicted)
• pka: 3.08±0.10(Predicted)

Additional information on 1-[4-(2-Thiazolyl)-1-piperidinyl]-2-propen-1-one

Professional Introduction to Compound with CAS No. 2165070-03-9 and Product Name: 1-[4-(2-Thiazolyl)-1-piperidinyl]-2-propen-1-one

The compound identified by the CAS number 2165070-03-9 and the product name 1-[4-(2-Thiazolyl)-1-piperidinyl]-2-propen-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a thiazole ring and a piperidine moiety in its structure suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of thiazole derivatives in medicinal chemistry. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole ring into the molecular structure of this compound enhances its pharmacological potential by providing a favorable pharmacophore for binding to biological targets. This feature has been extensively studied in recent years, with numerous reports demonstrating the efficacy of thiazole-based compounds in preclinical and clinical trials.

The piperidine moiety present in the compound further contributes to its pharmacological profile. Piperidine derivatives are widely recognized for their role as key structural components in many pharmaceuticals, owing to their ability to modulate receptor activity and enhance drug bioavailability. The combination of a thiazole ring and a piperidine nitrogen atom creates a highly versatile scaffold that can interact with multiple biological pathways. This dual functionality has been exploited in the design of novel therapeutic agents, particularly those targeting neurological disorders and metabolic diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The propen-1-one functional group provides a reactive site for further chemical modifications, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made it an attractive candidate for use in drug discovery programs aimed at developing new treatments for various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that the interaction between the thiazole ring and target proteins is highly favorable, suggesting strong binding affinity. These computational results have been validated through experimental studies, which have confirmed the compound's potential as a lead molecule in drug development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have been employed to streamline the process, making it more efficient and scalable. The use of advanced catalytic systems has also reduced the environmental impact of the synthesis, aligning with global efforts to promote sustainable chemistry.

In conclusion, the compound with CAS No. 2165070-03-9 and product name 1-[4-(2-Thiazolyl)-1-piperidinyl]-2-propen-1-one represents a significant contribution to pharmaceutical chemistry. Its unique structural features, including the presence of a thiazole ring, a piperidine moiety, and a propen-1-one functional group, make it a promising candidate for further research and development. With ongoing studies exploring its pharmacological properties and synthetic pathways, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.